Cas no 660861-70-1 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-)

• Product Name: Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
• CAS No: 660861-70-1
• MF: C₁₈H₂₁N
• MW: 251.36604475975
• CID: 1703169
• Update Time: 2024-08-31

Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-

• Inchi： 1S/C18H21N/c1-12-6-4-7-13(2)16(12)18-17-14(3)8-5-9-15(17)10-11-19-18/h4-9,18-19H,10-11H2,1-3H3/t18-/m0/s1
• InChI Key： RMOHGPGPSBIUHU-SFHVURJKSA-N
• SMILES： [C@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2C)CCN1

Computed Properties

• Exact Mass: 251.16753

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 390.0±11.0 °C(Predicted)
• PSA: 12.03
• pka: 9.02±0.40(Predicted)